X-Ray structure and ionic conductivity studies of anhydrous and hydrated choline chloride and oxalic acid deep eutectic solvents†
Physical Chemistry Chemical Physics Pub Date: 2018-11-26 DOI: 10.1039/C8CP06728G
Abstract
In this study, we report the structural, thermodynamic and electrochemical properties of deep eutectic solvents (DESs) formed from choline chloride and oxalic acid in anhydrous and di-hydrated form in a 1 : 1 molar ratio. As far as we are aware, this is the first joint X-ray diffraction–molecular dynamics study focussed on analyzing the structural features of DESs.
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